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Compound of Interest

Compound Name: Pralmorelin

Cat. No.: B1678037

For Researchers, Scientists, and Drug Development Professionals

These application notes provide comprehensive guidelines for the reconstitution, storage, and
handling of Pralmorelin, a synthetic hexapeptide also known as Growth Hormone Releasing
Peptide-2 (GHRP-2). Adherence to these protocols is crucial for maintaining the peptide's
integrity and ensuring accurate and reproducible experimental outcomes.

Product Information

o Peptide Name: Pralmorelin (GHRP-2)

CAS Number: 158861-67-7

Molecular Formula: C45H55N906[1][2]

Molecular Weight: 817.9 g/mol [1][2]

Appearance: White lyophilized (freeze-dried) powder[1]

Purity: 298% (as determined by RP-HPLC)[1][2]

Mechanism of Action

Pralmorelin is a potent growth hormone secretagogue that functions as a synthetic agonist of
the ghrelin receptor (GHS-R1a).[3] It mimics the action of ghrelin, the endogenous "hunger
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hormone," by binding to and activating these receptors in the hypothalamus and pituitary gland.
[3] This activation stimulates the pulsatile release of growth hormone (GH).[1][4] The primary
signaling cascade involves the G-protein-coupled receptor (GPCR) GHS-R, which upon binding
to Pralmorelin, activates intracellular pathways, including the cAMP/PKA and potentially the
IP3/DAG pathways, leading to increased GH secretion.[3]

Quantitative Data Summary

The following tables summarize the key quantitative parameters for the reconstitution and

storage of Pralmorelin.

Table 1: Reconstitution Parameters

Parameter Value Notes

) ) Recommended for multi-dose
Bacteriostatic Water (0.9% )
Recommended Solvent use to prevent bacterial

benzyl alcohol)
growth.[5][6]

) Suitable for single-use
Sterile Water (18MQ-cm H20)

applications.

Reconstitution Volume (5mg 3.0 mL Yields a concentration of

.Om
Vial) approximately 1.67 mg/mL.
Reconstitution Volume (10mg 3.0 mL Yields a concentration of

.Om
Vial) approximately 3.33 mg/mL.[7]

o ] Recommended to ensure

Minimum Concentration 100 pg/mL

solubility and stability.[1]

Table 2: Storage Conditions and Stability
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Form Temperature Duration Notes
N Recommended for
Lyophilized Powder -20°C Long-term ) )
maximal shelf life.[1]
Stable for short
Room Temperature Up to 3 weeks _
periods.[1]
Store refrigerated and
Reconstituted Solution  2°C to 8°C 2 to 4 weeks protected from light.[7]
[8]
For extended storage,
aliquot to avoid
freeze-thaw cycles.
-20°C Long-term Adding a carrier

protein (e.g., 0.1%
HSA or BSA) is

recommended.[1]

Experimental Protocols

Reconstitution of Lyophilized Pralmorelin

This protocol details the steps for reconstituting a 5 mg vial of Pralmorelin to a final

concentration of approximately 1.67 mg/mL.

Materials:

Vial of lyophilized Pralmorelin (5 mg)

Bacteriostatic Water for Injection (containing 0.9% benzyl alcohol)

Sterile syringe (e.g., 3 mL) with a sterile needle

Alcohol prep pads

Procedure:
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» Equilibration: Remove the vial of lyophilized Pralmorelin and the bacteriostatic water from
storage and allow them to reach room temperature.

 Sterilization: Wipe the rubber stoppers of both the Pralmorelin vial and the bacteriostatic
water vial with an alcohol prep pad.

e Solvent Aspiration: Using a sterile syringe, draw 3.0 mL of bacteriostatic water.

e Reconstitution: Slowly inject the 3.0 mL of bacteriostatic water into the vial of lyophilized
Pralmorelin, directing the stream against the side of the vial to avoid foaming.[8]

» Dissolution: Gently swirl or roll the vial until the powder is completely dissolved.[8] Do not
shake vigorously, as this can denature the peptide.

¢ Inspection: The reconstituted solution should be clear and free of any particulate matter.

e Labeling and Storage: Label the vial with the reconstitution date and the final concentration.
For short-term use, store the reconstituted solution in a refrigerator at 2°C to 8°C, protected
from light.[8]

Mandatory Visualizations
Pralmorelin (GHRP-2) Signaling Pathway

Click to download full resolution via product page

Caption: Pralmorelin activates the ghrelin receptor, initiating downstream signaling to promote
GH release.

Pralmorelin Reconstitution Workflow
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Start: Gather Materials

1. Equilibrate vial and solvent
to room temperature

2. Sterilize vial stoppers
with alcohol pads

:

3. Aspirate recommended volume
of bacteriostatic water

4. Slowly inject solvent
into Pralmorelin vial

5. Gently swirl to dissolve
(Do Not Shake)

6. Inspect for clarity and
particulate matter

Solution is Clear

7. Label and store at 2-8°C,
protected from light

End: Ready for Use

Click to download full resolution via product page

Caption: Step-by-step workflow for the proper reconstitution of lyophilized Pralmorelin peptide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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